Cas no 2377034-59-6 (Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate)

• Product Name: Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate
• CAS No: 2377034-59-6
• MF: C₉H₄LiNO₃S
• MW: 213.138960838318
• CID: 6191347
• PubChem ID: 165747744
• Update Time: 2025-10-21

Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7445641
• 2377034-59-6
• lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate
• Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate

• Inchi： 1S/C9H5NO3S.Li/c11-3-5-1-7-8(10-2-5)6(4-14-7)9(12)13;/h1-4H,(H,12,13);/q;+1/p-1
• InChI Key： UAERBYHEPCGNNL-UHFFFAOYSA-M
• SMILES： S1C=C(C(=O)[O-])C2=C1C=C(C=O)C=N2.[Li+]

Computed Properties

• Exact Mass: 213.00719260g/mol
• Monoisotopic Mass: 213.00719260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.3Ų

Additional information on Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate

Introduction to Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate (CAS No. 2377034-59-6)

Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate, identified by the CAS number 2377034-59-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic organic molecules, featuring a unique structural framework that combines a thienopyridine core with a formyl functional group. The presence of these distinct structural elements not only contributes to its distinctive chemical properties but also opens up a wide array of potential applications, particularly in the realm of medicinal chemistry.

The thieno[3,2-b]pyridine scaffold is a privileged structure in drug discovery, known for its ability to interact with biological targets in a manner that can lead to the development of novel therapeutic agents. The formyl group (-CHO) attached to the pyridine ring introduces reactivity that can be exploited for further chemical modifications, making this compound a versatile building block for synthesizing more complex molecules. This reactivity is particularly valuable in the context of designing molecules that can undergo further functionalization to target specific biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate. The compound's ability to chelate lithium ions suggests potential applications in areas where lithium-based therapies are relevant, such as mood disorders and neurodegenerative diseases. However, it is important to note that the compound's efficacy and safety in these contexts have not yet been fully established through clinical trials. Further research is necessary to determine its potential as a therapeutic agent.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The thienopyridine core is found in several approved drugs, which underscores its biological relevance. For instance, molecules containing this scaffold have shown promise in treating conditions such as cancer and inflammation. The formyl group on Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate provides an additional point of interaction with biological targets, which could enhance its pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of this compound with various biological targets. These studies suggest that Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate may interact with enzymes and receptors involved in neurotransmitter signaling and inflammatory responses. Such interactions could make it a valuable candidate for developing novel treatments for neurological and inflammatory disorders.

The synthesis of Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the thienopyridine core, followed by functionalization with the formyl group at the designated position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The role of lithium ions in biological systems has been extensively studied, and their involvement in maintaining neuronal function is well-documented. The ability of Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate to chelate lithium ions suggests that it may modulate lithium-dependent signaling pathways. This property could be exploited for developing new strategies to treat conditions where lithium therapy is currently used.

In addition to its potential therapeutic applications, Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate has also shown promise in material science applications. Its unique structural features make it a suitable candidate for designing organic semiconductors and catalysts. Researchers are exploring its use in developing novel materials that can enhance energy storage and conversion technologies.

The future direction of research on Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate will likely focus on optimizing its pharmacological properties through structure-activity relationship studies. By modifying various parts of its molecular structure, researchers aim to enhance its binding affinity and selectivity for target receptors while minimizing potential side effects.

Overall,Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate represents a promising compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action,Lithium(1+) ion 6-formylthieno[3,2-b]pyridine-3-carboxylate is poised to play a significant role in advancing our understanding of biological processes and developing innovative therapeutic strategies.